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Compound of Interest
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carbaldehyde

CAS No.: 438218-12-3

Cat. No.: B454952

Get Quote

Executive Summary

This guide details the spectral fingerprint and characterization protocols for 5-[(2-
Methoxyphenoxy)methyl]furan-2-carbaldehyde (MFC). This molecule represents a critical

"hybrid" motif in biomass valorization, serving as a model for Lignin-Carbohydrate Complexes
(LCCs).[1] It covalently links a carbohydrate-derived furanic core (5-HMF derivative) with a
lignin-derived phenolic unit (guaiacol).

For researchers in drug development and renewable chemistry, accurate identification of MFC
is challenging due to the overlapping electronic effects of the electron-withdrawing formyl group
and the electron-donating phenoxy ether. This document provides a self-validating spectral
atlas (NMR, IR, MS) and purity assessment workflows.

Structural Logic & Synthesis Context
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To interpret the spectra accurately, one must understand the molecule's origin.[1] MFC is
typically synthesized via the Williamson etherification of 5-(chloromethyl)furfural (CMF) with
guaiacol (2-methoxyphenol) under basic conditions.

Implication for Spectral Analysis:

e Impurity Flag 1: Unreacted Guaiacol (distinct -OH stretch in IR, high-field aromatic signals).

[1]
e Impurity Flag 2: Hydrolysis byproduct 5-HMF (broad -OH singlet in NMR).
e Impurity Flag 3: CMF starting material (upfield shift of -CH2-ClI vs -CH2-O-Ar).

Visualization: Synthesis & Fragmentation Logic

The following diagram outlines the synthesis pathway and the primary mass spectrometry
fragmentation nodes.

5-(Chloromethyl)furfural EI-MS Cleavage Fragment m/z ~123
(Electrophile) + Base / -HCI (Ether bond)_ _ (CIETETNETe [o1))
\ Target: MFC Rt
/ Va7 Rl - -E!-MS Cleavage
Guaiacol I o Fragment m/z ~109
(Nucleophile) (Furfuryl cation)

Figure 1: Synthesis pathway and diagnostic MS fragmentation logic.

Click to download full resolution via product page

Spectral Atlas
Nuclear Magnetic Resonance (NMR)

Protocol: Dissolve 10-15 mg of analyte in 0.6 mL CDClIs (Chloroform-d). Ensure the solvent is
neutralized (free of HCI) to prevent acid-catalyzed degradation of the furan ring or acetal
formation.

'H NMR Data (400 MHz, CDCls)
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The spectrum is defined by three distinct zones: the aldehydic downfield singlet, the
aromatic/heteroaromatic mid-range, and the aliphatic ether/methoxy region.[1]
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Analyst Note: The coupling constant J = 3.5 Hz is characteristic of 2,5-disubstituted furans. If
you observe J > 4.0 Hz, suspect contamination with 2,3-substituted isomers or ring-opened

byproducts.[1]

13C NMR Data (100 MHz _CDCla)

Assignment Shift (0, ppm) Type Note
Most downfield signal.
C=0 (Aldehyde) 177.8 CH ]
Furan C2 158.5 qC Ipso to aldehyde.[1]
Ipso to ether linkage.
Furan C5 152.4 qC
[1]
Ipso carbons (C-O-C
Ar-C (Phenoxy) 149.8, 148.1 qC
and C-OMe).[1]
Furan C3 121.5 CH Beta to aldehyde.[1]
Ar-C (Aromatic) 112.0-122.0 CH Guaiacol ring carbons.
Furan C4 111.8 CH Beta to ether.[1]
Benzylic-like
-CHa- 63.5 CH: ]
methylene bridge.
-OCHs 55.9 CHs Methoxy carbon.

Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance) on neat solid/oil.

e 1675 - 1690 cm~1 (Strong): C=0 stretch (conjugated aldehyde).[1] This is lower than non-
conjugated aldehydes (~1720) due to resonance with the furan ring.
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e 1580 - 1600 cm~* (Medium): C=C skeletal vibrations (Furan/Benzene).[1]
e 1250 cm~?* (Strong): C-O-C asymmetric stretch (Ar-O-CHz).

e 1020 cm~1 (Strong): C-O-C symmetric stretch / -OCHs vibration.

Mass Spectrometry (GC-MS | ESI-MS)

Molecular Formula: C13H1204 Exact Mass: 232.07
e Molecular lon [M]*: 232 m/z (Base peak or high intensity).[1]
e Fragment [M-CHO]*: 203 m/z (Loss of formyl radical).
o Diagnostic Cleavage: The ether bond is the weakest point.
o m/z 109: 5-formylfurfuryl cation (Stable resonance structure).

o m/z 124: Guaiacol radical cation.

Experimental Validation Workflow

To ensure the data collected matches the structure described, follow this logical flow. This
utilizes Graphviz to map the decision process.
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Figure 2: Purification and spectral validation logic flow.

Click to download full resolution via product page

Protocol: Purity Verification

¢ TLC: Use Hexane:Ethyl Acetate (7:3).[1] The product should appear as a UV-active spot (Rf
~0.3-0.4). Guaiacol (Rf ~0.[1]6) and HMF (Rf ~0.[1]1) should be distinct.

¢ HPLC: Use a C18 column, Water/Acetonitrile gradient (0.1% Formic Acid).[1] The aldehyde
functionality provides strong UV absorbance at 280 nm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b454952/docs#comprehensive-spectral-
characterization-of-5-2-methoxyphenoxy-methyl-furan-2-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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